1-(4-Methoxyphenyl)-2-(trifluoromethyl)pyrrolidine

Specification

• Molecular Formula: C12H14F3NO
• Molecular Weight: 245.24 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-2-(trifluoromethyl)pyrrolidine
• Standard InChI: InChI=1S/C12H14F3NO/c1-17-10-6-4-9(5-7-10)16-8-2-3-11(16)12(13,14)15/h4-7,11H,2-3,8H2,1H3
• Standard InChI Key: FVSOORTVBREIMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCCC2C(F)(F)F

Introduction

Chemical Identity and Structural Features

Molecular Architecture

1-(4-Methoxyphenyl)-2-(trifluoromethyl)pyrrolidine features a five-membered pyrrolidine ring (C₄H₈N) substituted at two positions:

• Position 1: A 4-methoxyphenyl group (C₆H₄OCH₃), providing aromaticity and electron-donating capacity via the methoxy substituent.

• Position 2: A trifluoromethyl group (CF₃), imparting strong electron-withdrawing characteristics and metabolic stability.

The molecular formula is C₁₂H₁₄F₃NO, with a molecular weight of 245.24 g/mol. X-ray crystallography of analogous pyrrolidine derivatives reveals a puckered ring conformation, with the trifluoromethyl group adopting an equatorial orientation to minimize steric strain.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₂H₁₄F₃NO
Molecular Weight	245.24 g/mol
Boiling Point	289–291°C (predicted)
LogP (Octanol-Water)	2.78 (calculated)
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	4

Spectroscopic Characterization

• ¹H NMR: The methoxy group resonates as a singlet at δ 3.78–3.82 ppm, while pyrrolidine protons appear as multiplets between δ 2.50–3.20 ppm.

• ¹⁹F NMR: The CF₃ group produces a characteristic quartet at δ -63.5 to -64.2 ppm due to coupling with adjacent protons.

• IR Spectroscopy: Stretching vibrations at 1,250 cm⁻¹ (C–O of methoxy) and 1,120–1,150 cm⁻¹ (C–F of CF₃) confirm functional groups.

Synthetic Methodologies

Cyclocondensation Approach

A two-step protocol adapted from pyrimidoindazole synthesis has been modified for this compound:

• Ring Formation: Reacting 4-methoxyaniline with ethyl 4,4,4-trifluoroacetoacetate in methanol under acidic conditions (polyphosphoric acid, 24 h reflux) yields the pyrrolidine core.

• Functionalization: Subsequent treatment with phosphorus oxychloride (POCl₃) introduces reactive sites for cross-coupling.

Table 2: Representative Reaction Conditions

Step	Reagents	Temperature	Time	Yield
Cyclization	H₃PO₄, MeOH	80°C	24 h	68%
Chlorination	POCl₃	110°C	3 h	85%

Suzuki-Miyaura Cross-Coupling

The chlorinated intermediate undergoes palladium-catalyzed coupling with aryl boronic acids to introduce diverse substituents. For example, coupling with 4-cyanophenylboronic acid achieves a 72% yield using Pd(PPh₃)₄ and K₂CO₃ in dioxane.

Applications in Drug Discovery

CNS-Targeting Agents

The compound’s lipophilicity (LogP = 2.78) and low hydrogen-bond donor count make it a promising blood-brain barrier penetrant. Structural analogs have shown affinity for:

• Dopamine D3 Receptors: IC₅₀ = 14 nM in rat cortical membranes.

• Serotonin Transporters: Ki = 8.2 nM in HEK293 cells.

Anti-Inflammatory Activity

In murine models, derivatives reduced TNF-α production by 89% at 10 μM via NF-κB pathway inhibition. The CF₃ group enhances metabolic stability, with a plasma half-life of 6.2 hours in rats.

Comparative Analysis with Structural Analogs

Table 3: Comparison with Related Pyrrolidine Derivatives

Compound	Substituents	LogP	CNS Activity	Metabolic Stability
1-(4-Methoxyphenyl)-2-CF₃	4-OCH₃, 2-CF₃	2.78	High	Excellent
1-Phenyl-2-CF₃-pyrrolidine	C₆H₅, 2-CF₃	3.12	Moderate	Good
1-(4-Fluorophenyl)-2-CH₃	4-F, 2-CH₃	2.15	Low	Poor

The 4-methoxy group in the target compound reduces CYP450-mediated oxidation compared to 4-fluoro analogs, extending half-life by 2.3-fold.

Future Research Directions

• Stereoselective Synthesis: Developing asymmetric routes to access (2R,4R)-configured analogs, which show 5× higher D3 receptor selectivity than racemic mixtures.

• PROTAC Applications: Functionalizing the pyrrolidine nitrogen with E3 ligase-binding motifs (e.g., thalidomide derivatives) for targeted protein degradation.

• Scale-Up Optimization: Implementing continuous-flow reactors to improve yields in POCl₃-mediated chlorination steps, reducing reaction times from 3 hours to 25 minutes.